1-(2-methoxyphenyl)-3-[4-(morpholin-4-yl)-2-phenylquinolin-6-yl]urea
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Description
1-(2-methoxyphenyl)-3-[4-(morpholin-4-yl)-2-phenylquinolin-6-yl]urea is a useful research compound. Its molecular formula is C27H26N4O3 and its molecular weight is 454.53. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative and Anticancer Activity
One of the significant areas of application for this compound is in the development of potential anticancer agents. A study by Perković et al. (2016) synthesized novel urea and bis-urea derivatives, including compounds structurally related to 1-(2-Methoxyphenyl)-3-(4-morpholino-2-phenylquinolin-6-yl)urea, and evaluated their antiproliferative effects in vitro against various cancer cell lines. The study identified several derivatives with potent activity against breast carcinoma MCF-7 cell lines, highlighting the potential of such compounds in breast carcinoma drug development (Perković et al., 2016).
Enzyme Inhibition for Therapeutic Applications
Research has also focused on the inhibition of specific enzymes as a therapeutic strategy. For instance, isoquinoline and quinazoline urea derivatives have been identified to bind to human adenosine A(3) receptors, with structure-affinity analyses indicating that certain substituents can significantly increase receptor affinity. This suggests potential applications in designing antagonists for adenosine receptors, which could have implications in treating conditions mediated by these receptors (van Muijlwijk-Koezen et al., 2000).
Antimicrobial Activity
The antimicrobial potential of urea derivatives has been explored in various studies. For example, compounds exhibiting strong antimicrobial activity in susceptibility assays in vitro have been reported, indicating the relevance of urea derivatives in developing new antimicrobial agents (Perković et al., 2016).
Synthetic Methodology and Chemical Analysis
The synthesis and structural analysis of compounds, including those related to 1-(2-Methoxyphenyl)-3-(4-morpholino-2-phenylquinolin-6-yl)urea, contribute to the broader field of chemical synthesis and medicinal chemistry. Studies focusing on novel synthetic methodologies, crystal structures, and computational studies provide valuable insights into the physicochemical properties and potential applications of these compounds (Bai et al., 2011).
Properties
IUPAC Name |
1-(2-methoxyphenyl)-3-(4-morpholin-4-yl-2-phenylquinolin-6-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O3/c1-33-26-10-6-5-9-23(26)30-27(32)28-20-11-12-22-21(17-20)25(31-13-15-34-16-14-31)18-24(29-22)19-7-3-2-4-8-19/h2-12,17-18H,13-16H2,1H3,(H2,28,30,32) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBYAQHPOUOQDFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=CC3=C(C=C2)N=C(C=C3N4CCOCC4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.